U 89843A
U 89843A
Positive allosteric modulator of GABAA receptors. Enhances GABA-induced Cl- currents in the α1β2γ2, α3β2γ2 and α6β2γ2 subtypes. Causes sedation in vivo following i.v. administration without losing "righting reflex". Also displays antioxidant activity.
Brand Name:
Vulcanchem
CAS No.:
157013-85-9
VCID:
VC0004561
InChI:
InChI=1S/C16H23N5.ClH/c1-12-11-13-14(19(12)2)17-16(21-9-5-6-10-21)18-15(13)20-7-3-4-8-20;/h11H,3-10H2,1-2H3;1H
SMILES:
CC1=CC2=C(N1C)N=C(N=C2N3CCCC3)N4CCCC4.Cl
Molecular Formula:
C16H24ClN5
Molecular Weight:
321.853
U 89843A
CAS No.: 157013-85-9
Inhibitors
VCID: VC0004561
Molecular Formula: C16H24ClN5
Molecular Weight: 321.853
CAS No. | 157013-85-9 |
---|---|
Product Name | U 89843A |
Molecular Formula | C16H24ClN5 |
Molecular Weight | 321.853 |
IUPAC Name | 6,7-dimethyl-2,4-dipyrrolidin-1-ylpyrrolo[2,3-d]pyrimidine;hydrochloride |
Standard InChI | InChI=1S/C16H23N5.ClH/c1-12-11-13-14(19(12)2)17-16(21-9-5-6-10-21)18-15(13)20-7-3-4-8-20;/h11H,3-10H2,1-2H3;1H |
Standard InChIKey | MNKBXPNQWKUSKU-UHFFFAOYSA-N |
SMILES | CC1=CC2=C(N1C)N=C(N=C2N3CCCC3)N4CCCC4.Cl |
Description | Positive allosteric modulator of GABAA receptors. Enhances GABA-induced Cl- currents in the α1β2γ2, α3β2γ2 and α6β2γ2 subtypes. Causes sedation in vivo following i.v. administration without losing "righting reflex". Also displays antioxidant activity. |
Synonyms | Alternative Name: PNU 89843 |
PubChem Compound | 56972182 |
Last Modified | Nov 11 2021 |
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